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Compound of Interest

Compound Name: Acetosyringone

Cat. No.: B1664989

Essential Safety and Handling Guide for
Acetosyringone

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Acetosyringone in a laboratory setting. Adherence to these procedural steps is
vital for ensuring the safety of all personnel.

Acetosyringone is a chemical compound that requires careful handling due to its potential
hazards. According to safety data sheets, it is known to cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] It is typically supplied as a white to brown or
pale yellow crystalline solid.[3][4][5]

Recommended Personal Protective Equipment
(PPE)

When handling Acetosyringone, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

o Eye and Face Protection: Wear chemical safety goggles or safety glasses that meet
approved standards.[6] If there is a risk of splashing or significant dust generation, a face
shield should be worn in addition to goggles.
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» Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile rubber) that have
been inspected prior to use.[6]

o Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[6]
[7][8] For larger quantities or in case of a spill, chemical-resistant coveralls may be
necessary.

» Respiratory Protection: All handling of solid Acetosyringone that may generate dust should
be performed in a well-ventilated area, preferably within a chemical fume hood.[6] If a fume
hood is not available or if dust levels are expected to be high, a NIOSH-approved dust
respirator should be used.[6][8]

Operational Plan: Step-by-Step Handling
Procedures

1. Pre-Handling Preparations:

» Ventilation: Ensure your workspace is well-ventilated. Set up and verify the proper function of
a chemical fume hood.[2]

o Safety Equipment: Locate and confirm the accessibility and functionality of the nearest safety
shower and eyewash station.

o Gather Materials: Collect all necessary PPE, spill cleanup materials (such as a chemical spill
kit), and waste disposal containers before beginning work.

o Review SDS: Always review the Safety Data Sheet (SDS) for Acetosyringone before use.

[4]
2. Handling Solid Acetosyringone:

» Perform all weighing and transfers of solid Acetosyringone within a chemical fume hood or
a ventilated enclosure to minimize dust inhalation.[2][7]

o Use tools like spatulas to handle the powder. Avoid scooping directly from the container in a
way that could generate dust.
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o Keep the container tightly sealed when not in use.[1]
3. Preparing Acetosyringone Solutions:

e When dissolving the solid, add the solvent to the pre-weighed Acetosyringone slowly to
prevent splashing.

e If using organic solvents like DMSO, DMF, or ethanol, be aware of their individual hazards
and handle them accordingly.[4]

e For aqueous solutions, note that solubility is limited.[4] It is not recommended to store
agueous solutions for more than one day.[4]

4. Post-Handling Procedures:

o Decontamination: Thoroughly clean all surfaces, glassware, and equipment that came into
contact with Acetosyringone.

o Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even
if gloves were worn.[1][8]

o PPE Removal: Remove PPE carefully to avoid cross-contamination. Do not wear lab coats
or gloves outside of the laboratory area.[8]

Chemical and Physical Data

The following table summarizes key quantitative data for Acetosyringone.
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Property Value Source
CAS Number 2478-38-8 [1]
Molecular Formula C10H1204 [4]
Molecular Weight 196.2 g/mol [4]

GHS Hazard Statements

H315: Causes skin irritation

[1]2]

H319: Causes serious eye

irritation

[1]2]

H335: May cause respiratory
irritation

[1](2]

Solubility in Ethanol

Approx. 2 mg/mL

[4]

Solubility in DMSO

Approx. 20 mg/mL

[4]

Solubility in DMF

Approx. 20 mg/mL

[4]

Solubility in PBS (pH 7.2)

Approx. 0.5 mg/mL

[4]

Disposal Plan

Proper disposal of Acetosyringone and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

e \Waste Collection:

o Solid Waste: Collect unused solid Acetosyringone and any contaminated disposable

materials (e.g., weighing paper, gloves, paper towels) in a clearly labeled, sealed, and

puncture-proof hazardous waste container.

o Liquid Waste: Collect solutions of Acetosyringone in a labeled, sealed, and appropriate

hazardous liquid waste container. Do not mix with incompatible waste streams.

¢ Disposal Method:

o Do not dispose of Acetosyringone down the drain or in regular trash.[1]

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://cdn.caymanchem.com/cdn/msds/23224m.pdf
https://cdn.caymanchem.com/cdn/insert/23224.pdf
https://cdn.caymanchem.com/cdn/insert/23224.pdf
https://cdn.caymanchem.com/cdn/msds/23224m.pdf
https://www.carlroth.com/medias/SDB-6003-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwOTB8YXBwbGljYXRpb24vcGRmfGFESmlMMmhoWkM4NU1UZ3dOelk0TmpBd01EazBMMU5FUWw4Mk1EQXpYMEZWWDBWT0xuQmtaZ3xlOWRhZmVhZmFmZThlYzM0MTQxZjk2ZTk1N2Q2NjM4ZDI4OGJmMWJmNDVlOWEzNjRhYzRkZjY3M2ExYzhmYzQ4
https://cdn.caymanchem.com/cdn/msds/23224m.pdf
https://www.carlroth.com/medias/SDB-6003-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwOTB8YXBwbGljYXRpb24vcGRmfGFESmlMMmhoWkM4NU1UZ3dOelk0TmpBd01EazBMMU5FUWw4Mk1EQXpYMEZWWDBWT0xuQmtaZ3xlOWRhZmVhZmFmZThlYzM0MTQxZjk2ZTk1N2Q2NjM4ZDI4OGJmMWJmNDVlOWEzNjRhYzRkZjY3M2ExYzhmYzQ4
https://cdn.caymanchem.com/cdn/msds/23224m.pdf
https://www.carlroth.com/medias/SDB-6003-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYwOTB8YXBwbGljYXRpb24vcGRmfGFESmlMMmhoWkM4NU1UZ3dOelk0TmpBd01EazBMMU5FUWw4Mk1EQXpYMEZWWDBWT0xuQmtaZ3xlOWRhZmVhZmFmZThlYzM0MTQxZjk2ZTk1N2Q2NjM4ZDI4OGJmMWJmNDVlOWEzNjRhYzRkZjY3M2ExYzhmYzQ4
https://cdn.caymanchem.com/cdn/insert/23224.pdf
https://cdn.caymanchem.com/cdn/insert/23224.pdf
https://cdn.caymanchem.com/cdn/insert/23224.pdf
https://cdn.caymanchem.com/cdn/insert/23224.pdf
https://www.benchchem.com/product/b1664989?utm_src=pdf-body
https://www.benchchem.com/product/b1664989?utm_src=pdf-body
https://www.benchchem.com/product/b1664989?utm_src=pdf-body
https://www.benchchem.com/product/b1664989?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23224m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o All waste must be disposed of according to local, state, and federal regulations.[1] This is
typically handled through your institution's Environmental Health and Safety (EHS)
department via a licensed hazardous waste contractor.

o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The
rinsate should be collected as hazardous liquid waste.
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Figure 1. Workflow for the safe handling and disposal of Acetosyringone in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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